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Compound of Interest

Compound Name: Iridium(III)chloridetrihydrate

Cat. No.: B12429425

Get Quote

Executive Summary: The Speciation Challenge
Iridium(III) chloride hydrate is a dynamic precursor. Its "performance"—defined here as

chemical stability and defined speciation—varies drastically between neutral water and acidic

environments.

In Water (Neutral pH): The compound is unstable. It undergoes rapid aquation and

hydrolysis, leading to a heterogeneous mixture of aquo-chloro complexes (

). The spectrum shifts over time, making "fresh" vs. "aged" solutions chemically distinct.

In Hydrochloric Acid (HCl): The compound is stable. High chloride concentration suppresses

aquation, maintaining the hexachloroiridate(III) species (

).

Critical Insight for QC: The most common impurity is Iridium(IV), which possesses a massive

molar extinction coefficient compared to Ir(III). A faint reddish/brown tint often signals significant

Ir(IV) contamination, detectable at 487 nm.
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Theoretical Grounding: Why the Spectra Differ
To interpret the data, one must understand the electronic transitions governing the color.

Ir(III) vs. Ir(IV) Electronic Signatures
Ir(III) (

, Low Spin): The ground state is

. Transitions are spin-forbidden (singlet to triplet) or Laporte-forbidden d-d transitions.
Consequently, pure Ir(III) solutions are pale yellow/green with very low molar absorptivity (

).

Ir(IV) (

, Low Spin): Possesses a vacancy in the

orbital, allowing for intense Ligand-to-Metal Charge Transfer (LMCT) bands. This results in a
deep reddish-brown color with high absorptivity (

).

Comparative Analysis: Water vs. HCl
Quantitative Spectral Data
The following table contrasts the optical features of the dominant species in different media.
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Feature
Condition A: 6M HCl

(Stabilized)

Condition B: Water

(Neutral)

Impurity Marker:

Ir(IV)

Dominant Species (Mixture)

Visual Appearance Pale Olive Green
Pale Yellow (Fresh)

Muddy (Aged)

Intense Reddish-

Brown

Primary 358 nm, 415 nm
324 nm, 386 nm

(shifts with time)
487 nm (Diagnostic)

Molar Absorptivity (

)

Low (

at 358 nm)
Variable (Low)

High (

at 487 nm)

Stability High (Weeks/Months) Low (Hours/Days) Oxidant dependent

Dynamic Speciation Pathway (Water)
In water, the chloride ligands are sequentially replaced by water molecules (aquation). This

process is accelerated by heat and light.

[IrCl6]3-
(In HCl/Fresh)

[IrCl5(H2O)]2-
(Initial Aquation)

-Cl-, +H2O
(Fast)

+HCl (Reversible)

[IrCl4(H2O)2]-
(Intermediate)

-Cl-, +H2O
(Slow) [IrCl3(H2O)3]

(Neutral/Precipitate Risk)
Aging/Heat Hydrolyzed Species

[IrCl3(OH)3] etc.
pH > 3

Click to download full resolution via product page

Figure 1: The aquation cascade of Iridium(III) in neutral water. In the absence of excess

chloride (HCl), the equilibrium shifts to the right, altering the UV-Vis spectrum.

Experimental Protocols
Protocol A: Quality Control (Detecting Ir(IV) Impurity)
Objective: Determine if your IrCl3 hydrate batch is oxidized.

Preparation: Dissolve 10 mg of IrCl3 hydrate in 10 mL of 6M HCl.

Why HCl? To standardize the coordination sphere to
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and prevent hydrolysis artifacts.

Measurement: Record the spectrum from 300 nm to 600 nm.

Analysis: Look specifically at 487 nm.

Pass: Absorbance is negligible or a very weak shoulder.

Fail: Distinct peak at 487 nm. This indicates significant Ir(IV) presence (1).

Protocol B: Monitoring Aquation Kinetics
Objective: Track the stability of the precursor in aqueous solution over time.

Baseline: Prepare a 1 mM solution of IrCl3 in deionized water. Scan immediately (

).

Aging: Keep the cuvette in the dark at 25°C.

Time-Points: Scan at

.

Observation:

Note the Blue Shift: The peak maxima will shift to lower wavelengths (e.g., from ~350 nm

region toward ~320 nm) as water ligands (stronger field than Cl-) replace chloride.

Note the Intensity Change: Molar absorptivity may change as the symmetry of the

complex changes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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